Cas no 1249453-52-8 (2-(3-methoxypropoxy)pyrimidin-5-amine)

• Product Name: 2-(3-methoxypropoxy)pyrimidin-5-amine
• CAS No: 1249453-52-8
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5811694
• PubChem ID: 61147900
• Update Time: 2024-01-16

2-(3-methoxypropoxy)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxypropoxy)pyrimidin-5-amine
• 5-Pyrimidinamine, 2-(3-methoxypropoxy)-
• 1249453-52-8
• EN300-1295619

• Inchi： 1S/C8H13N3O2/c1-12-3-2-4-13-8-10-5-7(9)6-11-8/h5-6H,2-4,9H2,1H3
• InChI Key： STJGHMXEJCXDTN-UHFFFAOYSA-N
• SMILES： C1(OCCCOC)=NC=C(N)C=N1

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 356.9±48.0 °C(Predicted)
• pka: 2.52±0.22(Predicted)